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Compound of Interest

Compound Name: Calcium levulinate dihydrate

Cat. No.: B046904

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's chemical and physical properties is paramount. This guide provides a detailed
technical overview of Calcium levulinate dihydrate, focusing on its chemical formula and
molecular weight.

Chemical Identity and Composition

Calcium levulinate dihydrate is the hydrated calcium salt of levulinic acid. Its chemical
structure consists of a central calcium atom ionically bonded to two levulinate anions, with two

water molecules of hydration.
Chemical Formula: Ca(CsH703)2-2H20][1][2]
This formula can also be represented as CioH14Ca0s-2H20.[1]

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Calcium levulinate dihydrate is detailed below, based on the atomic
weights of its elements.
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Atomic Weight Total Weight (
Element Symbol Count

(g/lmol) g/mol )

40.078[3][4][5][6
Calcium Ca SO 1 40.078

[7]
Carbon C 12.011[8][9][10] 10 120.11
Hydrogen H 1.008[11][12][13] 18 18.144
Oxygen o) 15.999[14][15] 8 127.992

Total Molecular
Weight

306.324

The molecular weight of Calcium levulinate dihydrate is 306.32 g/mol .[1]

Structural Representation

To visualize the elemental composition of Calcium levulinate dihydrate, the following diagram
illustrates the connectivity of the atoms in the molecule.
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Molecular components of Calcium levulinate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CALCIUM LEVULINATE USP DIHYDRATE - PCCA [pccarx.com]

. chembk.com [chembk.com]

. Atomic Mass of Elements Table (1 to 30) — Definition, Chart & FAQs [vedantu.com]
. youtube.com [youtube.com]

. cdn.wou.edu [cdn.wou.edu]

. ptable.com [ptable.com]

. Atomic Mass | Periodic Table of Elements - PubChem [pubchem.ncbi.nlm.nih.gov]

. webgc.org [webqc.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. Atomic Data for Carbon (C ) [physics.nist.gov]

e 10. Carbon - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

e 11. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

e 12. quora.com [quora.com]

e 13. Hydrogen - Wikipedia [en.wikipedia.org]

e 14. Interactive Periodic Table of Elements | Fisher Scientific [fishersci.com]
» 15. Oxygen - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [A Technical Guide to Calcium Levulinate Dihydrate:
Chemical Formula and Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046904#chemical-formula-and-molecular-weight-of-
calcium-levulinate-dihydrate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b046904?utm_src=pdf-custom-synthesis
https://www.pccarx.com/products/CALCIUMLEVULINATEUSPDIHYDRATE/30-2679/APIS-EXCIPIENTS
https://www.chembk.com/en/chem/Calcium%20levulinate%20dihydrate
https://www.vedantu.com/chemistry/atomic-mass-of-elements
https://www.youtube.com/watch?v=jaoWFhIR2FY
https://cdn.wou.edu/chemistry/files/2017/04/Periodic-Table-Downloadable-Version.pdf
https://ptable.com/?lang=en
https://pubchem.ncbi.nlm.nih.gov/ptable/atomic-mass/
https://www.webqc.org/molecular-weight-of-carbon.html
https://physics.nist.gov/PhysRefData/Handbook/Tables/carbontable1_a.htm
https://periodic-table.rsc.org/element/6/carbon
https://periodic-table.rsc.org/element/6/carbon
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://www.fishersci.com/us/en/periodic-table.html
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b046904#chemical-formula-and-molecular-weight-of-calcium-levulinate-dihydrate
https://www.benchchem.com/product/b046904#chemical-formula-and-molecular-weight-of-calcium-levulinate-dihydrate
https://www.benchchem.com/product/b046904#chemical-formula-and-molecular-weight-of-calcium-levulinate-dihydrate
https://www.benchchem.com/product/b046904#chemical-formula-and-molecular-weight-of-calcium-levulinate-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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